Cas no 1643-92-1 (Phosphine oxide,phenyl[3-(trifluoromethyl)phenyl]-)

Phosphine oxide,phenyl[3-(trifluoromethyl)phenyl]- structure
1643-92-1 structure
Product Name:Phosphine oxide,phenyl[3-(trifluoromethyl)phenyl]-
CAS No:1643-92-1
MF:C13H9F3OP
MW:269.178934812546
CID:191616
PubChem ID:6327867
Update Time:2025-04-19

Phosphine oxide,phenyl[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide,phenyl[3-(trifluoromethyl)phenyl]-
    • oxo-phenyl-[3-(trifluoromethyl)phenyl]phosphanium
    • NSC77601
    • NSC-77601
    • DTXSID40422560
    • 1643-92-1
    • Phenyl(3-(trifluoromethyl)phenyl)phosphine oxide
    • Inchi: 1S/C13H9F3OP/c14-13(15,16)10-5-4-8-12(9-10)18(17)11-6-2-1-3-7-11/h1-9H/q+1
    • InChI Key: VPYDYOZDQZNLKP-UHFFFAOYSA-N
    • SMILES: [P+](C1C=CC=CC=1)(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

  • Exact Mass: 269.03437
  • Monoisotopic Mass: 269.03431139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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